Cas no 1399662-66-8 (5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid)

• Product Name: 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid
• CAS No: 1399662-66-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5189539
• Update Time: 2025-05-23

5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid

• Inchi： 1S/C10H8N2O3/c1-6-4-7(12-5-11-6)8-2-3-9(15-8)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： QNWZGTTWPCVBOG-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)N=CN=2)=CC=C1C(O)=O

Additional information on 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid

5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic Acid: A Comprehensive Overview

5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid, also known by its CAS number 1399662-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and materials science. The compound consists of a pyrimidine ring substituted with a methyl group at the 6th position and a furan ring with a carboxylic acid group at the 2nd position. This combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes to optimize the synthesis process, ensuring scalability and cost-effectiveness for potential industrial applications.

In terms of chemical properties, 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid exhibits notable stability under standard laboratory conditions. Its solubility in polar solvents, such as water and methanol, makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's ability to form hydrogen bonds due to the carboxylic acid group contributes to its interactions with biological systems, making it a promising candidate for drug design.

Recent studies have highlighted the biological activity of 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid, particularly in the context of enzyme inhibition and receptor binding. For instance, investigations into its interaction with kinases have revealed potential therapeutic applications in oncology. The methyl-substituted pyrimidine ring is known to enhance bioavailability and selectivity, making this compound a valuable lead for developing anti-cancer agents.

Beyond pharmacological applications, 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid has shown promise in materials science. Its ability to form self-assembled monolayers and coordinate with metal ions has led to explorations in nanotechnology and sensor development. Researchers have demonstrated that this compound can serve as a building block for constructing supramolecular architectures with tailored functionalities.

The structural versatility of 5-(6-Methyl-pyrimidin-4-yl)-furan-2-carboxylic acid has also inspired its use as a precursor for more complex molecules. By modifying the substituents on the pyrimidine and furan rings, chemists can tailor the physical and chemical properties of derivatives for specific applications. This approach has been particularly fruitful in developing bioactive compounds with enhanced efficacy and reduced side effects.

In conclusion, 5-(6-Methyl-pyrimidin-4-yli-furanum carboxyclicum acidum) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.